Cas no 143558-00-3 (Pyrrolidinium, 1-[(2b,3a,5a,16b,17b)-17-(acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)-)

• Product Name: Pyrrolidinium, 1-[(2b,3a,5a,16b,17b)-17-(acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)-
• CAS No: 143558-00-3
• MF: C₃₂H₅₃N₂O₄
• MW: 529.774229764938
• CID: 162740
• PubChem ID: 441290
• Update Time: 2025-04-19

Pyrrolidinium, 1-[(2b,3a,5a,16b,17b)-17-(acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidinium, 1-[(2b,3a,5a,16b,17b)-17-(acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)-
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-hydroxy-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-
• Rocuronium
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-hydroxy-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• BIDD:GT0360
• Esmeron
• HMS2090E03
• Zemuron
• 1-[(2beta,3alpha,5alpha,16beta,17beta)-17-(Acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)pyrrolidinium
• TQP0579
• HY-17033
• DTXSID6048339
• 1-[(1S,2S,4S,5S,7S,10R,11S,13S,14R,15S)-14-(acetyloxy)-5-hydroxy-2,15-dimethyl-4-(morpholin-4-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-13-yl]-1-(prop-2-en-1-yl)pyrrolidin-1-ium
• C07556
• Q185331
• SR-05000001500-1
• Androstane-3,17-diol, 2-(4-morpholinyl)-16-(1-(2-propen-1-yl)-1-pyrrolidiniumyl)-, 17-acetate, (2beta,3alpha,5alpha,16beta,17beta)-
• NCGC00167433-01
• CS-0733
• DB00728
• ROCURONIUM [MI]
• BRD-K43305603-004-02-8
• PYRROLIDINIUM, 1-((2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-17-(ACETYLOXY)-3-HYDROXY-2-(4-MORPHOLINYL)ANDROSTAN-16-YL)-1-(2-PROPENYL)-
• UNII-WRE554RFEZ
• RBr
• AKOS040736692
• 1-(17-(acetoyl)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl)-1-(2-propenyl)pyrrolidinium
• A)-17-(Acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)pyrrolidinium
• 17alpha-(acetyloxy)-3alpha-hydroxy-2beta-(morpholin-4-yl)-16alpha-[1-(prop-2-en-1-yl)pyrrolidin-1-ium-1-yl]-5beta,8alpha,14beta-androstane
• DTXCID1028314
• A,5
• WRE554RFEZ
• YXRDKMPIGHSVRX-OOJCLDBCSA-N
• AB01274786-01
• A,16
• CHEBI:8884
• NS00002832
• AB01274786_03
• A,3
• 143558-00-3
• PYRROLIDINIUM, 1-((2beta,3alpha,5alpha,16beta,17beta)-17-(ACETYLOXY)-3-HYDROXY-2-(4-MORPHOLINYL)ANDROSTAN-16-YL)-1-(2-PROPENYL)-
• Rocuronium ion
• GTPL4003
• Rocuronium cation
• AB01274786-02
• (2beta,3alpha,5alpha,16beta,17beta)-17-acetoxy-16-(1-allylpyrrolidinium-1-yl)-3-hydroxy-2-(morpholin-4-yl)androstane
• Epitope ID:174837
• NCGC00167433-05
• Org-9426
• A,17
• SCHEMBL29958
• 1-[(2
• CHEMBL1201244
• Rocuronio
• SR-05000001500
• ROCURONIUM [WHO-DD]
• DA-67272

• MDL： MFCD07364046
• Inchi： 1S/C32H53N2O4/c1-5-14-34(15-6-7-16-34)28-20-26-24-9-8-23-19-29(36)27(33-12-17-37-18-13-33)21-32(23,4)25(24)10-11-31(26,3)30(28)38-22(2)35/h5,23-30,36H,1,6-21H2,2-4H3/q+1/t23-,24+,25-,26-,27-,28-,29-,30-,31-,32-/m0/s1
• InChI Key： YXRDKMPIGHSVRX-OOJCLDBCSA-N
• SMILES： O(C(C)=O)[C@H]1[C@H](C[C@H]2[C@@H]3CC[C@H]4C[C@@H]([C@H](C[C@]4(C)[C@H]3CC[C@@]21C)N1CCOCC1)O)[N+]1(CC=C)CCCC1

Computed Properties

• Exact Mass: 529.40100
• Monoisotopic Mass: 529.401
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 59A^2

Experimental Properties

• Color/Form: Solid
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 59.00000
• LogP: 4.30420

Pyrrolidinium, 1-[(2b,3a,5a,16b,17b)-17-(acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters